![molecular formula C20H22NO5P B6171177 3-(dimethylphosphoryl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid CAS No. 2613384-74-8](/img/no-structure.png)
3-(dimethylphosphoryl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
Description
“3-(dimethylphosphoryl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid” is a complex organic compound. It contains a fluorenylmethyloxycarbonyl (Fmoc) group, which is a common protecting group used in peptide synthesis .
Synthesis Analysis
The synthesis of Fmoc amino acid derivatives, such as the compound , typically starts from the corresponding protected amino acid and sodium azide (NaN3). This can be achieved by the mixed anhydride method using isobutoxycarbonyl chloride (IBC-Cl) or by the acid chloride method .Chemical Reactions Analysis
The Fmoc group is typically removed (deprotected) under basic conditions, which allows the free amine to participate in peptide bond formation. This is a key step in Fmoc-based solid-phase peptide synthesis .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(dimethylphosphoryl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid involves the protection of the carboxylic acid group, followed by the coupling of the protected amino acid with the fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is then deprotected, and the resulting amine is coupled with the dimethylphosphoryl chloride to obtain the final product.", "Starting Materials": [ "2-amino-3-(tert-butoxycarbonyl)propanoic acid", "9H-fluorene-9-methanol", "N,N-dimethylformamide", "N,N-diisopropylethylamine", "dimethylphosphoryl chloride", "dichloromethane", "triethylamine", "diethyl ether", "hydrochloric acid", "sodium bicarbonate", "sodium chloride" ], "Reaction": [ "Protection of the carboxylic acid group of 2-amino-3-(tert-butoxycarbonyl)propanoic acid with tert-butyl chloroformate in the presence of N,N-diisopropylethylamine and dimethylformamide", "Coupling of the protected amino acid with Fmoc-Cl in the presence of N,N-diisopropylethylamine and dimethylformamide", "Deprotection of the Fmoc group with 20% piperidine in N,N-dimethylformamide", "Coupling of the resulting amine with dimethylphosphoryl chloride in the presence of triethylamine and dichloromethane", "Purification of the crude product by column chromatography using a mixture of dichloromethane and diethyl ether as the eluent", "Deprotection of the tert-butyl group with hydrochloric acid in dioxane", "Neutralization of the reaction mixture with sodium bicarbonate", "Extraction of the product with dichloromethane", "Drying of the organic layer with sodium sulfate", "Concentration of the solution and recrystallization of the product from a mixture of dichloromethane and diethyl ether", "Characterization of the final product by various spectroscopic techniques" ] } | |
CAS RN |
2613384-74-8 |
Product Name |
3-(dimethylphosphoryl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
Molecular Formula |
C20H22NO5P |
Molecular Weight |
387.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
